N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-1-(thiophene-2-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H17N3O2S2/c22-16(20-18-19-13-4-1-2-5-14(13)25-18)12-7-9-21(10-8-12)17(23)15-6-3-11-24-15/h1-6,11-12H,7-10H2,(H,19,20,22)
• InChI Key: CDSISOBHWCKGNS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=NC3=CC=CC=C3S2)C(=O)C4=CC=CS4
• Molecular Formula: C18H17N3O2S2
• Molecular Weight: 371.5 g/mol

Description

N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide, also known as BTCP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a selective dopamine reuptake inhibitor, which means that it can increase the levels of dopamine in the brain by blocking its reuptake. In

Mechanism of Action

N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide works by blocking the reuptake of dopamine in the brain. This increases the levels of dopamine in the synaptic cleft, which can lead to increased dopamine signaling. Dopamine is a neurotransmitter that plays a key role in reward processing, motivation, and movement control. By increasing dopamine signaling, N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide can have a variety of effects on behavior and cognition.
Biochemical and Physiological Effects:
N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase locomotor activity in rats, which is consistent with its dopamine reuptake inhibiting properties. Additionally, N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been shown to increase the release of dopamine in the striatum, which is a key brain region involved in reward processing and motivation.

Advantages and Limitations for Lab Experiments

One advantage of using N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide in lab experiments is that it is a selective dopamine reuptake inhibitor, which makes it a useful tool for studying the role of dopamine in the brain. Additionally, N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has a high affinity for the dopamine transporter, which makes it a potent inhibitor of dopamine reuptake. However, one limitation of using N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide is that it can have off-target effects on other neurotransmitter systems, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide. One area of research could be to study the effects of N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide on different brain regions and how this relates to behavior and cognition. Additionally, future research could focus on developing more selective dopamine reuptake inhibitors that have fewer off-target effects. Finally, N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide could be used as a tool for studying the role of dopamine in various neuropsychiatric disorders, such as addiction and depression.
Conclusion:
In conclusion, N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide, or N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide, is a chemical compound that has been widely studied for its potential applications in scientific research. Its selective dopamine reuptake inhibiting properties make it a useful tool for studying the role of dopamine in the brain. While there are advantages and limitations to using N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide in lab experiments, there are many future directions for research on this compound that could lead to a better understanding of dopamine signaling and its role in behavior and cognition.

Synthesis Methods

The synthesis of N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide involves the reaction of 2-thiophenecarbonyl chloride with 2-aminobenzothiazole to form 2-thienylcarbonyl-2-aminobenzothiazole. This intermediate is then reacted with piperidine-4-carboxylic acid to form N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide. The overall yield of this synthesis method is approximately 30%.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and toxicology. It has been shown to have a high affinity for the dopamine transporter, which makes it a useful tool for studying the role of dopamine in the brain. Additionally, N-1,3-benzothiazol-2-yl-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been used to study the effects of dopamine reuptake inhibitors on behavior and cognition.